Fluoro(nitro)methane

• IUPAC Name: fluoro(nitro)methane
• InChI: InChI=1S/CH2FNO2/c2-1-3(4)5/h1H2
• InChI Key: RAKXKOSFSGNFHY-UHFFFAOYSA-N
• Canonical SMILES: C([N+](=O)[O-])F
• Molecular Formula: CH2FNO2
• DSSTOX Substance ID: DTXSID80297830
• Molecular Weight: 79.031 g/mol
• CAS RN: 21824-10-2

Description

Fluoro(nitro)methane is a chemical compound with the molecular formula CHFNO. It has an average mass of 79.031 Da and a monoisotopic mass of 79.006958 Da.

Synthesis Analysis

A green synthesis of a new fluoro-nitrato energetic plasticizer, 2-nitrato-1,3-di(trifluoroethoxy)propane (ACR-ENP-1), has been reported. This synthesis is facile, simple, cost-effective, and demonstrates impressive energetic and mechanical properties of the composite compared to similar composites of the same binders with known energetic plasticizers.

Molecular Structure Analysis

The nitro group, −NO2, like the carboxylate anion, is a hybrid of two equivalent resonance structures. The hybrid structure has a full positive charge on nitrogen and a half-negative charge on each oxygen.

Chemical Reactions Analysis

This compound can participate in various chemical reactions. For instance, an asymmetric organocatalytic addition of fluorinated phenylsulfonylnitromethane to isatin-derived ketimines was developed. The reaction was efficiently catalyzed by a chiral tertiary amine, cinchonine.

Physical And Chemical Properties Analysis

This compound has an average mass of 79.031 Da and a monoisotopic mass of 79.006958 Da. More detailed physical and chemical properties were not found in the search results.

Scientific Research Applications

• Fluoro(nitro)methane derivatives are being investigated for their potential in asymmetric conjugate addition reactions, which are crucial in synthesizing chiral organofluorine compounds. These compounds have significant applications in biochemistry, medicine, and material science (Moon & Kim, 2012).

• The enantioselective addition of 1-Fluoro-1-nitro(phenylsulfonyl)methane to α,β-unsaturated aldehydes using organocatalysis has been reported. This process yields fluorinated derivatives, which are important in various fields including pharmaceuticals (Kamlar et al., 2010).

• α-Fluoro-α-nitro(phenylsulfonyl)methane has been used as a fluoromethyl pronucleophile in stereoselective Michael addition to chalcones. This application highlights its potential in producing high-yield, stereoselective compounds (Prakash et al., 2009).

• Research has explored the replacement of the nitro group by the fluorine atom in the polynitromethane series, suggesting a method for preparing fluoropolynitro derivatives of methane, which have applications in various chemical processes (Khisamutdinov et al., 1970).

• A compound based on 2,2'-bis(indolyl)methane containing a nitro group has been studied as a new anion receptor, which can recognize F(-) ions through fluorescence signaling and color change. This has potential applications in chemical sensing and analysis (Wei et al., 2015).

Safety and Hazards

While specific safety and hazard information for Fluoro(nitro)methane was not found, it’s important to handle all chemicals with care. Always use personal protective equipment as required, avoid breathing vapors, mist or gas, and ensure adequate ventilation. Avoid contact with skin and eyes, and avoid inhalation of vapor or mist.

Future Directions

Research into the development of novel energetic plasticizers, such as Fluoro(nitro)methane, has been gaining a lot of interest. The focus is to enhance the mechanical properties and safety characteristics of the energetic formulation without diluting the overall energy content of the system. This makes future energetic composite polymer materials safer and greener.